Cas no 74514-59-3 (4-Methyloct-2-yn-4-ol)

• Product Name: 4-Methyloct-2-yn-4-ol
• CAS No: 74514-59-3
• MF: C₉H₁₆O
• MW: 140.222743034363
• MDL: MFCD00041579
• CID: 573409
• PubChem ID: 144663
• Update Time: 2025-04-19

4-Methyloct-2-yn-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Octyn-4-ol, 4-methyl-
• 4-METHYL-2-OCTYN-4-OL
• 4-methyloct-2-yn-4-ol
• 2-Octyn-4-ol,4-methyl
• MFCD00041579
• HWVNLGPDLREHJB-UHFFFAOYSA-N
• SCHEMBL11543703
• AKOS006274316
• 74514-59-3
• FT-0692542
• DTXSID10996026
• J-515795
• 4-Methyloct-2-yn-4-ol

• MDL： MFCD00041579
• Inchi： 1S/C9H16O/c1-4-6-8-9(3,10)7-5-2/h10H,4,6,8H2,1-3H3
• InChI Key： HWVNLGPDLREHJB-UHFFFAOYSA-N
• SMILES： OC(C#CC)(C)CCCC

Computed Properties

• Exact Mass: 140.12000
• Monoisotopic Mass: 140.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.887
• Boiling Point: 161.4 °C at 760 mmHg
• Flash Point: 55.2 °C
• Refractive Index: 1.459
• PSA: 20.23000
• LogP: 1.95090